![molecular formula C16H12F4O B8514245 1-[4-(1,1,2,2-Tetrafluoro-2-phenylethyl)phenyl]ethan-1-one CAS No. 40396-63-2](/img/structure/B8514245.png)
1-[4-(1,1,2,2-Tetrafluoro-2-phenylethyl)phenyl]ethan-1-one
Cat. No. B8514245
M. Wt: 296.26 g/mol
InChI Key: GCCVZPFYFVPDCO-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US03978127
Procedure details
A solution of 3.3 g. (0.0118 mole) of 4-(α,α,β,β-tetrafluorophenethyl)-benzonitrile in 25 ml. of dry, peroxidefree tetrahydrofuran is added dropwise to a stirred solution of about 0.03 mole of methylmagnesium bromide in 25 ml. of absolute ether in a nitrogen atmosphere. The mixture is stirred at reflux for about 26 hours. After cooling in an ice-bath, the adduct is hydrolyzed by the dropwise addition of about 5 ml. of water and the mixture is diluted with about 50 ml. of ether. The organic phase is decanted and the gelatinous precipitate is washed thoroughly with ether. The combined ethereal extracts are washed once with water, extracted with 15 ml. of ice-cold 6N hydrochloric acid in several portions, and then washed with water and dried over anhydrous sodium sulfate. Evaporation of the solvent under reduced pressure leaves the product as the oily solid residue. Sublimation at 95°-100°C. and 0.02 mm. gives purified material as white crystals, m.p. 128°-133°C. A sample for analysis, m.p. 134°-135.5 °C., is obtained by repeated recrystallization from hexane and resublimation.
Name
4-(α,α,β,β-tetrafluorophenethyl)-benzonitrile
Quantity
0.0118 mol
Type
reactant
Reaction Step One
Identifiers
|
REACTION_CXSMILES
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[F:1][C:2]([C:13]1C=CC(C#N)=[CH:15][CH:14]=1)([F:12])[C:3]([F:11])([F:10])[C:4]1[CH:9]=[CH:8][CH:7]=[CH:6][CH:5]=1.[O:21]1[CH2:25][CH2:24][CH2:23][CH2:22]1.[CH3:26][Mg]Br>CCOCC.O>[F:1][C:2]([C:13]1[CH:14]=[CH:15][C:24]([C:25](=[O:21])[CH3:26])=[CH:23][CH:22]=1)([F:12])[C:3]([F:10])([F:11])[C:4]1[CH:9]=[CH:8][CH:7]=[CH:6][CH:5]=1
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Inputs
Step One
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Name
|
4-(α,α,β,β-tetrafluorophenethyl)-benzonitrile
|
|
Quantity
|
0.0118 mol
|
|
Type
|
reactant
|
|
Smiles
|
FC(C(C1=CC=CC=C1)(F)F)(F)C1=CC=C(C#N)C=C1
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Step Two
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Name
|
|
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Quantity
|
0 (± 1) mol
|
|
Type
|
reactant
|
|
Smiles
|
O1CCCC1
|
|
Name
|
|
|
Quantity
|
0.03 mol
|
|
Type
|
reactant
|
|
Smiles
|
C[Mg]Br
|
Step Three
|
Name
|
|
|
Quantity
|
0 (± 1) mol
|
|
Type
|
solvent
|
|
Smiles
|
CCOCC
|
Step Four
|
Name
|
|
|
Quantity
|
0 (± 1) mol
|
|
Type
|
solvent
|
|
Smiles
|
O
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Step Five
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Name
|
|
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Quantity
|
0 (± 1) mol
|
|
Type
|
solvent
|
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Smiles
|
CCOCC
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Conditions
Stirring
|
Type
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CUSTOM
|
|
Details
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The mixture is stirred
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Rate
|
UNSPECIFIED
|
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RPM
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0
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Other
|
Conditions are dynamic
|
1
|
|
Details
|
See reaction.notes.procedure_details.
|
Workups
CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
of dry
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TEMPERATURE
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Type
|
TEMPERATURE
|
|
Details
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at reflux for about 26 hours
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|
Duration
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26 h
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TEMPERATURE
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Type
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TEMPERATURE
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Details
|
After cooling in an ice-bath
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ADDITION
|
Type
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ADDITION
|
|
Details
|
the adduct is hydrolyzed by the dropwise addition of about 5 ml
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CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
The organic phase is decanted
|
WASH
|
Type
|
WASH
|
|
Details
|
the gelatinous precipitate is washed thoroughly with ether
|
WASH
|
Type
|
WASH
|
|
Details
|
The combined ethereal extracts are washed once with water
|
EXTRACTION
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Type
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EXTRACTION
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|
Details
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extracted with 15 ml
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WASH
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Type
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WASH
|
|
Details
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of ice-cold 6N hydrochloric acid in several portions, and then washed with water
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DRY_WITH_MATERIAL
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Type
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DRY_WITH_MATERIAL
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|
Details
|
dried over anhydrous sodium sulfate
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CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
Evaporation of the solvent under reduced pressure
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CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
leaves the product as the oily solid residue
|
CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
at 95°-100°C.
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CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
gives
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CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
purified material as white crystals, m.p. 128°-133°C
|
CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
A sample for analysis, m.p. 134°-135.5 °C., is obtained
|
CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
recrystallization from hexane and resublimation
|
Outcomes
Product
|
Name
|
|
|
Type
|
|
|
Smiles
|
FC(C(C1=CC=CC=C1)(F)F)(F)C1=CC=C(C=C1)C(C)=O
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Source
|
Source
|
Open Reaction Database (ORD) |
|
Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
